2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide

• Molecular Formula: C21H24FNO4S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C21H24FNO4S/c1-15-9-16(2)11-20(10-15)27-13-21(24)23(19-7-8-28(25,26)14-19)12-17-3-5-18(22)6-4-17/h3-6,9-11,19H,7-8,12-14H2,1-2H3
• InChI Key: JBIHQLONCPPUPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N(CC2=CC=C(C=C2)F)C3CCS(=O)(=O)C3)C

Description

This compound features a unique acetamide scaffold with a 3,5-dimethylphenoxy group, a 4-fluorobenzyl substituent, and a 1,1-dioxidotetrahydrothiophen-3-yl moiety. The sulfone group in the tetrahydrothiophene ring enhances polarity and metabolic stability, while the 4-fluorobenzyl group may influence target binding affinity through electronic effects.

Comparison with Similar Compounds

Positional Isomers and Substituent Effects

• 2-(3,5-Dimethylphenoxy)-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(2-Fluorobenzyl)acetamide (): This positional isomer substitutes the fluorine atom at the 2-position of the benzyl group instead of the 4-position.

Thiadiazole-Based Acetamides ()

Compounds such as N-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e) and N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide (5m) share the acetamide core but replace the tetrahydrothiophene sulfone with thiadiazole rings. Key differences include:

• Electronic Effects : Thiadiazole rings introduce sulfur atoms, which may enhance π-π stacking or hydrogen bonding compared to sulfone groups.
• Physical Properties : Melting points range from 132–170°C, suggesting higher crystallinity than the target compound (data unavailable for direct comparison).
• Synthetic Yields : Yields (68–88%) indicate feasible synthesis routes for thiadiazole derivatives, though the target compound’s synthesis complexity remains unclear .

Indolinone-Quinoline Hybrids ()

Compounds like (E)-2-(i-(4-Fluorobenzyl)-2-oxoindolin-3-ylidene)-N-(quinolin-6-yl)acetamide incorporate a fluorobenzyl group but replace the phenoxy and sulfone moieties with indolinone and quinoline systems.

Benzothiazole Derivatives ()

Examples such as N-(6-trifluoromethylbenzothiazole-2-yl)-2-(4-chlorophenyl)acetamide feature benzothiazole rings instead of tetrahydrothiophene sulfone. The trifluoromethyl group increases lipophilicity, which may enhance membrane permeability compared to the sulfone’s polar nature .

Dichloroacetamide Crystallography ()

2,2-Dichloro-N-(3,5-dimethylphenyl)acetamide shares the 3,5-dimethylphenoxy group with the target compound. Its crystal structure reveals N–H⋯O and C–H⋯O hydrogen bonding, suggesting that the target compound’s 3,5-dimethylphenoxy group may similarly stabilize solid-state packing .

Implications for Future Research

The target compound’s combination of a sulfone group, fluorobenzyl substituent, and 3,5-dimethylphenoxy moiety distinguishes it from analogs. Comparative studies should focus on:

• Synthetic Optimization : Leveraging methods from thiadiazole derivatives (e.g., Cs₂CO₃-mediated couplings in DMF) .
• Biological Screening: Testing against kinase targets (as seen in indolinone-quinoline hybrids) or pesticidal systems (e.g., triaziflam’s triazine core in ) .
• Crystallographic Analysis : Investigating hydrogen-bonding patterns akin to dichloroacetamides .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide?

• Methodology : A common approach involves nucleophilic substitution and amidation. For example, the synthesis of structurally related acetamides (e.g., hypoglycemic 2-phenoxyacetamide derivatives) starts with activating the phenolic oxygen using a base like K₂CO₃ in DMF. Chloroacetyl intermediates are then reacted with amine-bearing fragments (e.g., tetrahydrothiophene sulfone derivatives) under controlled conditions. Reaction progress is monitored via TLC, and products are isolated via precipitation in water. Characterization typically involves IR (C=O and NH stretches at ~1667 cm⁻¹ and ~3450 cm⁻¹), ¹H/¹³C NMR (δ 3.8–4.0 ppm for OCH₃/CH₂ groups), and mass spectrometry (M+1 peaks) .

Q. How can researchers validate the purity and structural integrity of this compound?

• Methodology :

• Elemental Analysis : Confirm %C, %H, and %N within ±0.3% of theoretical values.
• Chromatography : Use HPLC with a C18 column (acetonitrile/water gradient) to assess purity (>98%).
• Spectroscopy :
• IR : Identify carbonyl (C=O) and sulfone (S=O) stretches.
• NMR : Assign peaks for aromatic protons (δ 6.9–7.5 ppm), fluorobenzyl CH₂ (δ 4.0–4.5 ppm), and tetrahydrothiophene sulfone protons (δ 3.1–3.8 ppm) .

Q. What in vitro assays are suitable for initial bioactivity screening?

• Methodology : Prioritize assays based on structural analogs. For example, hypoglycemic analogs are tested via α-glucosidase inhibition assays (IC₅₀ values) or glucose uptake in L6 myotubes. Cytotoxicity can be assessed using MTT assays on HepG2 cells. Standardize protocols with positive controls (e.g., metformin for antidiabetic studies) .

Advanced Research Questions

Q. How can conflicting spectral data (e.g., NMR splitting patterns) be resolved for this compound?

• Methodology :

• Variable Temperature NMR : Reduce signal splitting caused by rotameric equilibria of the acetamide group.
• COSY/NOESY : Resolve overlapping aromatic protons by identifying coupling networks.
• X-ray Crystallography : Determine dihedral angles between the phenoxy and tetrahydrothiophene sulfone moieties (e.g., angles ~10–85° observed in similar acetamides) to confirm spatial arrangement .

Q. What strategies optimize reaction yields when introducing the 4-fluorobenzyl group?

• Methodology :

• Solvent Screening : Replace DMF with DMA or NMP to reduce side reactions.
• Catalysis : Use KI or tetrabutylammonium iodide (10 mol%) to enhance nucleophilicity.
• Stoichiometry : Increase amine equivalents to 1.5–2.0 mol to drive amidation to completion.
• Data : In analogous syntheses, these adjustments improved yields from ~50% to >80% .

Q. How do researchers address discrepancies in bioactivity data across cell lines or animal models?

• Methodology :

• Dose-Response Curves : Test multiple concentrations (1 nM–100 µM) to rule out non-specific effects.
• Metabolic Stability : Assess compound half-life in liver microsomes (human vs. murine) to explain interspecies variability.
• Target Engagement : Use SPR or ITC to measure binding affinity to suspected targets (e.g., sulfonylurea receptors for hypoglycemic activity) .